Cas no 1211524-07-0 (6-chloro-2-methyl-N-(piperidin-4-yl)pyrimidin-4-amine)

• Product Name: 6-chloro-2-methyl-N-(piperidin-4-yl)pyrimidin-4-amine
• CAS No: 1211524-07-0
• MF: C₁₀H₁₅ClN₄
• MW: 226.705900430679
• CID: 5735049
• PubChem ID: 121204751
• Update Time: 2025-05-25

6-chloro-2-methyl-N-(piperidin-4-yl)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 1211524-07-0
• F1907-8798
• 6-chloro-2-methyl-N-(piperidin-4-yl)pyrimidin-4-amine
• 6-chloro-2-methyl-N-piperidin-4-ylpyrimidin-4-amine
• AKOS026713090

• Inchi： 1S/C10H15ClN4/c1-7-13-9(11)6-10(14-7)15-8-2-4-12-5-3-8/h6,8,12H,2-5H2,1H3,(H,13,14,15)
• InChI Key： UDSKZLOYALURHV-UHFFFAOYSA-N
• SMILES： ClC1=CC(=NC(C)=N1)NC1CCNCC1

Computed Properties

• Exact Mass: 226.0985242g/mol
• Monoisotopic Mass: 226.0985242g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 49.8Ų

Additional information on 6-chloro-2-methyl-N-(piperidin-4-yl)pyrimidin-4-amine

Comprehensive Overview of 6-chloro-2-methyl-N-(piperidin-4-yl)pyrimidin-4-amine (CAS No. 1211524-07-0): Properties, Applications, and Research Insights

The compound 6-chloro-2-methyl-N-(piperidin-4-yl)pyrimidin-4-amine (CAS No. 1211524-07-0) is a pyrimidine derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a chloro-substituted pyrimidine core and a piperidin-4-yl moiety, makes it a versatile intermediate for drug discovery. Researchers are increasingly interested in this compound due to its role in modulating protein-protein interactions and enzyme inhibition, particularly in oncology and neurology.

In recent years, the demand for small molecule inhibitors and kinase-targeting compounds has surged, driven by advancements in precision medicine. 6-chloro-2-methyl-N-(piperidin-4-yl)pyrimidin-4-amine aligns with this trend, as its scaffold is frequently explored in the design of ATP-competitive inhibitors. Its chloromethylpyrimidine group enhances binding affinity to biological targets, while the piperidine ring improves solubility and bioavailability—a critical factor in drug development.

From a synthetic chemistry perspective, the compound’s CAS No. 1211524-07-0 serves as a key identifier for researchers sourcing high-purity materials. Laboratories often prioritize its use in high-throughput screening (HTS) due to its compatibility with automated synthesis platforms. Moreover, its stability under physiological conditions makes it suitable for in vitro and in vivo studies, addressing common queries about compound half-life and metabolic pathways in drug metabolism research.

The rise of AI-driven drug discovery has further spotlighted compounds like 6-chloro-2-methyl-N-(piperidin-4-yl)pyrimidin-4-amine. Computational models frequently highlight its molecular docking potential, especially for targets such as BRD4 and CDK9—proteins implicated in cancer and inflammatory diseases. This aligns with frequent search trends around "kinase inhibitors for cancer therapy" and "small molecules in epigenetics," reflecting its relevance in contemporary research.

Environmental and safety profiles are also a growing concern among users. While CAS 1211524-07-0 is not classified as hazardous, proper handling protocols are recommended to ensure workplace safety. Its low ecotoxicity and biodegradability features make it a sustainable choice for green chemistry initiatives, resonating with searches for "eco-friendly pharmaceutical intermediates."

In summary, 6-chloro-2-methyl-N-(piperidin-4-yl)pyrimidin-4-amine represents a bridge between traditional medicinal chemistry and modern therapeutic innovation. Its multifaceted applications—from drug design to mechanistic studies—underscore its value in addressing unmet medical needs. As research evolves, this compound is poised to remain a focal point for scientists exploring structure-activity relationships (SAR) and targeted therapies.